1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL

• Molecular Formula: C11H9FO
• Molecular Weight: 176.19 g/mol
• IUPAC Name: 1-ethynyl-5-fluoro-2,3-dihydroinden-1-ol
• InChI: InChI=1S/C11H9FO/c1-2-11(13)6-5-8-7-9(12)3-4-10(8)11/h1,3-4,7,13H,5-6H2
• InChI Key: BBWIMYATBVYXHE-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CCC2=C1C=CC(=C2)F)O

Description

1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL is a substituted dihydroindenol derivative characterized by a fused bicyclic indene scaffold with a hydroxyl group at the 1-position, a fluorine substituent at the 5-position, and an ethynyl group at the 1-position.

Preparation Methods

The synthesis of 1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL typically involves several steps:

Starting Materials: The synthesis begins with the preparation of the indene ring system, which can be derived from commercially available starting materials.

Ethynylation: The ethynyl group is introduced via an ethynylation reaction, often involving the use of acetylene derivatives.

Hydroxylation: The hydroxyl group is introduced through a hydroxylation reaction, which can be carried out using various oxidizing agents.

Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity of the final product .

Chemical Reactions Analysis

1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can undergo reduction reactions to form saturated derivatives.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Addition: The ethynyl group can participate in addition reactions, such as hydrogenation or halogenation.

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines). The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying interactions with biological macromolecules.

Industry: Used in the development of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL involves its interaction with molecular targets, such as enzymes or receptors. The ethynyl and fluorine groups can enhance binding affinity and specificity to these targets. The hydroxyl group may participate in hydrogen bonding, further stabilizing the interaction. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural and Functional Group Variations

Table 1: Substituent Effects on Dihydroindenol Derivatives

Compound Name	Substituents	Key Properties/Applications	Reference
5-Fluoro-2,3-dihydro-1H-inden-1-ol	5-F, 1-OH	Volatile; prone to enantiomer separation
4-Phenyl-2,3-dihydro-1H-inden-1-ol	4-Ph, 1-OH	PD-1/PD-L1 inhibitor (IC50 ~ nM range)
2-Methyl-6-nitro-2,3-dihydro-1H-inden-1-ol	2-Me, 6-NO2, 1-OH	Retinoic acid receptor modulator
(S)-5-(4-Hydroxy-3,5-dimethylphenyl)-2,3-dihydro-1H-inden-1-ol	5-Aryl, 1-OH	Estrogen receptor coactivator binder (MW: 388.9)
1-Ethynyl-5-fluoro-2,3-dihydro-1H-inden-1-OL	1-ethynyl, 5-F, 1-OH	Hypothesized enhanced rigidity/binding affinity	N/A

Key Observations :

• Fluorine Substitution: The 5-fluoro group in dihydroindenols enhances metabolic stability and influences electronic properties. For example, 5-fluoro-2,3-dihydro-1H-inden-1-ol exhibits volatility and enantiomer separation challenges during purification .
• Ethynyl vs. Phenyl Groups : The ethynyl group in the target compound may confer distinct steric and electronic effects compared to phenyl-substituted analogs like ChemoCentryx’s PD-1/PD-L1 inhibitors (e.g., CCX4503), which rely on rigidified biphenyl linkers for binding .
• Enantiomeric Purity: S-enantiomers of dihydroindenol derivatives often show superior biological activity. For instance, S-configured PD-L1 antagonists exhibit nanomolar IC50 values, whereas R-enantiomers are less potent .

Key Findings :

• PD-1/PD-L1 Inhibitors: Dihydroindenol derivatives with aromatic substituents (e.g., 4-phenyl) demonstrate potent inhibition of PD-1/PD-L1 interactions, rivaling antibody-based therapies in preclinical models .
• Receptor Modulation: Nitro- or methyl-substituted analogs (e.g., 2-methyl-6-nitro derivatives) show promise in retinoic acid receptor modulation, suggesting that electronic effects from substituents critically influence target engagement .